Cas no 25355-53-7 (1-methyl-6-methylsulfanyl-3,4-dihydro-2H-pyridine)

• Product Name: 1-methyl-6-methylsulfanyl-3,4-dihydro-2H-pyridine
• CAS No: 25355-53-7
• MF: C₇H₁₃NS
• MW: 143.24982047081
• CID: 1425319
• PubChem ID: 12255910
• Update Time: 2025-04-20

1-methyl-6-methylsulfanyl-3,4-dihydro-2H-pyridine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-6-methylsulfanyl-3,4-dihydro-2H-pyridine
• LogP
• 25355-53-7
• DTXSID00482665
• Pyridine, 1,2,3,4-tetrahydro-1-methyl-6-(methylthio)-

• Inchi： 1S/C7H13NS/c1-8-6-4-3-5-7(8)9-2/h5H,3-4,6H2,1-2H3
• InChI Key： PRUSODCRFVXLTM-UHFFFAOYSA-N
• SMILES： S(C)C1=CCCCN1C

Computed Properties

• Exact Mass: 143.07699
• Monoisotopic Mass: 143.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 28.5Ų

Experimental Properties

• Density: 1.027
• Boiling Point: 239.747°C at 760 mmHg
• Flash Point: 98.796°C
• Refractive Index: 1.543
• PSA: 3.24